Cas no 1025-38-3 (Benzamide, N-(4-chlorophenyl)-2-(methylamino)-)

• Product Name: Benzamide, N-(4-chlorophenyl)-2-(methylamino)-
• CAS No: 1025-38-3
• MF: C₁₄H₁₃ClN₂O
• MW: 260.718822240829
• CID: 1134201
• Update Time: 2024-07-26

Benzamide, N-(4-chlorophenyl)-2-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4-chlorophenyl)-2-(methylamino)-

• Inchi： 1S/C14H13ClN2O/c1-16-13-5-3-2-4-12(13)14(18)17-11-8-6-10(15)7-9-11/h2-9,16H,1H3,(H,17,18)
• InChI Key： KXYWFJPSPQYGPI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)C1=CC=CC=C1NC

Computed Properties

• Exact Mass: 260.07179
• Monoisotopic Mass: 260.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Melting Point: 130-131 °C(Solv: ethanol (64-17-5))
• Boiling Point: 347.9±27.0 °C(Predicted)
• PSA: 41.13
• pka: 12.43±0.70(Predicted)